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Compound of Interest

Compound Name: Methylmagnesium chloride

Cat. No.: B1203258 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Methylmagnesium chloride (CH₃MgCl) is a primary and fundamental Grignard reagent, a

class of organometallic compounds discovered by Victor Grignard. Its utility as a potent

nucleophile and a strong base has made it an indispensable tool in organic synthesis for the

formation of carbon-carbon bonds. This guide provides a comprehensive overview of the

physical properties of methylmagnesium chloride, methodologies for their determination, and

a visualization of its core chemical relationships. Due to its high reactivity, particularly its

pyrophoric nature and sensitivity to moisture, methylmagnesium chloride is most commonly

handled as a solution in an ether solvent, typically tetrahydrofuran (THF).[1][2] The properties

described often pertain to these solutions, as the pure solid is rarely isolated.[1]

Quantitative Physical Properties
The physical characteristics of methylmagnesium chloride are crucial for its handling,

application in synthesis, and safety considerations. The following table summarizes its key

quantitative properties.
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Property Value Conditions / Notes

Molecular Formula CH₃ClMg

Molecular Weight 74.79 g/mol [3]

Appearance (Pure)
Colorless to grayish crystalline

solid
[1]

Appearance (Solution)
Clear to hazy, brown, or dark

liquid
[3][4]

Density ~1.013 g/mL
For a 3.0 M solution in THF at

25 °C

Boiling Point ~66 °C

For solutions in THF; this is the

boiling point of the solvent. The

compound decomposes at

higher temperatures.[2]

Melting Point Not Applicable

Commercially used as a

solution; the pure solid is not

typically isolated due to

instability.[5][6]

Flash Point -17 °C For solutions in THF.[1]

Solubility

Miscible with diethyl ether and

tetrahydrofuran. Reacts

violently with water.

[1]

Experimental Protocols for Property Determination
The determination of physical properties for highly reactive and air-sensitive compounds like

methylmagnesium chloride requires specialized techniques to ensure accuracy and safety.

All manipulations must be performed under an inert atmosphere (e.g., nitrogen or argon) using

Schlenk line or glovebox techniques.

1. Determination of Density (Solution)
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The density of a methylmagnesium chloride solution is typically determined using a

pycnometer or a digital density meter capable of handling air-sensitive samples.

Objective: To accurately measure the mass per unit volume of the Grignard reagent solution.

Apparatus: A calibrated pycnometer of known volume, an analytical balance, a glovebox or

Schlenk line, and a constant temperature bath.

Methodology:

The empty pycnometer is thoroughly dried and its mass is accurately determined on an

analytical balance.

Inside an inert atmosphere glovebox, the pycnometer is carefully filled with the

methylmagnesium chloride solution, avoiding the introduction of gas bubbles.

The filled pycnometer is sealed and placed in a constant temperature bath (e.g., 25 °C) to

allow for thermal equilibration. The volume is then adjusted precisely to the calibration

mark.

The exterior of the pycnometer is cleaned and dried before it is re-weighed on the

analytical balance.

The density is calculated by dividing the mass of the solution (mass of filled pycnometer

minus mass of empty pycnometer) by the calibrated volume of the pycnometer.

2. Determination of Boiling Point (Solution)

The boiling point of a methylmagnesium chloride solution is effectively the boiling point of the

solvent (THF). A modified distillation or a micro-boiling point method under an inert atmosphere

is used.

Objective: To determine the temperature at which the vapor pressure of the solution equals

the atmospheric pressure.

Apparatus: Schlenk flask, condenser, thermometer, heating mantle, and an inert gas source.

Methodology (Small Scale - Siwoloboff Method Adaptation):
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A small volume (e.g., < 0.5 mL) of the methylmagnesium chloride solution is placed into

a small test tube under an inert atmosphere.[7]

A capillary tube, sealed at one end, is placed open-end-down into the test tube.

The apparatus is attached to a thermometer and heated gently in a controlled manner

(e.g., using a Thiele tube filled with oil).

As the temperature rises, a stream of bubbles will emerge from the capillary tube. Heating

is continued until a vigorous and continuous stream of bubbles is observed.

The heat source is removed, and the solution is allowed to cool slowly.

The boiling point is the temperature at which the bubble stream ceases and the liquid just

begins to be drawn back into the capillary tube.[8] This entire process must be conducted

under a positive pressure of inert gas to prevent contamination.

Logical and Workflow Visualizations
Synthesis of Methylmagnesium Chloride

The industrial and laboratory preparation of methylmagnesium chloride follows the classic

Grignard reaction pathway. It involves the reaction of methyl chloride with magnesium metal in

an anhydrous ether solvent, such as tetrahydrofuran (THF).[1] The process is exothermic and

requires careful control of conditions to prevent side reactions and ensure safety.
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Synthesis of Methylmagnesium Chloride
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Caption: Workflow for the synthesis of methylmagnesium chloride.

The Schlenk Equilibrium

In solution, Grignard reagents are not simple monomeric species of the formula RMgX. They

exist in a complex equilibrium, known as the Schlenk equilibrium, involving the

dialkylmagnesium (R₂Mg) and the magnesium dihalide (MgX₂).[9] The position of this

equilibrium is influenced by factors such as the solvent, concentration, and temperature. The

ether solvent (L) plays a critical role in stabilizing the magnesium species through coordination.

[9][10]

The Schlenk Equilibrium in THF
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Caption: The Schlenk equilibrium for methylmagnesium chloride in a coordinating solvent

(L=THF).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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